![molecular formula C14H12FNO3S3 B2812706 (Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(2-fluorobenzylidene)-2-thioxothiazolidin-4-one CAS No. 306279-30-1](/img/structure/B2812706.png)
(Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(2-fluorobenzylidene)-2-thioxothiazolidin-4-one
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Description
(Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(2-fluorobenzylidene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C14H12FNO3S3 and its molecular weight is 357.43. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research on derivatives of thioxothiazolidinone has shown promising antimicrobial properties. For instance, a series of (Z)-2-((5-(4-hydroxybenzylidene)-4-oxo-4,5-dihydrothiazol-2-yl)amino) acid derivatives demonstrated good to moderate activity against both gram-positive and gram-negative bacteria. Among these, certain compounds exhibited very good activity compared to standard drugs like Ampicillin, although lower than Ciprofloxacin, particularly against bacteria such as B. subtilus and S. aureus (Pansare & Shinde, 2015).
Anticancer Activity
Several studies have reported the synthesis and evaluation of thioxothiazolidinone derivatives for anticancer activity. Notably, compounds with a thiazolidinone ring have been evaluated against various cancer cell lines, including human hepatocellular carcinoma (HEPG2), human breast adenocarcinoma (MCF7), and human colon carcinoma (HCT 116). These studies found that all tested compounds exhibited antitumor activity, with IC50 values less than 10 microg/ml, suggesting the potential for further development as anticancer agents (Refaat, 2010).
Enzyme Inhibition and Other Bioactivities
Research on the structural analysis and interaction of thioxothiazolidinone derivatives has revealed their potential in forming hydrogen-bonded dimers, which can be linked into chains by aromatic pi-pi stacking interactions or dipolar carbonyl-carbonyl interactions. Such structural features are significant for designing compounds with enzyme inhibition properties, as demonstrated in studies where thiazolidinone derivatives have shown inhibitory activity against enzymes like 5-lipoxygenase, a target for asthma and allergy treatments (Delgado et al., 2006).
Properties
IUPAC Name |
(5Z)-3-(1,1-dioxothiolan-3-yl)-5-[(2-fluorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO3S3/c15-11-4-2-1-3-9(11)7-12-13(17)16(14(20)21-12)10-5-6-22(18,19)8-10/h1-4,7,10H,5-6,8H2/b12-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWUUOPXKSWDZCH-GHXNOFRVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1N2C(=O)C(=CC3=CC=CC=C3F)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CS(=O)(=O)CC1N2C(=O)/C(=C/C3=CC=CC=C3F)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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